Cas no 2091674-38-1 (3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid)

• Product Name: 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• CAS No: 2091674-38-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• MDL: MFCD30679314
• CID: 5238931
• Update Time: 2025-06-08

3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-carboxylic acid, 3,4-dihydro-
• 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

• MDL： MFCD30679314
• Inchi： 1S/C10H10O2S/c11-10(12)9-6-5-7-3-1-2-4-8(7)13-9/h1-4,9H,5-6H2,(H,11,12)
• InChI Key： RPTUKIAFFBVPLL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC2=CC=CC=C2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

3,4-Dihydro-2H-1-Benzothiopyran-2-Carboxylic Acid (CAS No. 2091674-38-1): An Emerging Compound in Medicinal Chemistry

3,4-Dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 2091674-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiopyrans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid consists of a benzothiopyran ring system fused with a carboxylic acid functional group. This combination provides a robust scaffold for the design and synthesis of bioactive molecules. Recent studies have highlighted the importance of this scaffold in modulating various biological pathways, making it a valuable target for drug discovery and development.

In terms of its chemical properties, 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability under various conditions, including pH and temperature, has been extensively studied. These properties make it an ideal candidate for both in vitro and in vivo experiments.

The pharmacological profile of 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid has been the subject of numerous investigations. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell cultures and animal models. This makes it a potential therapeutic option for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid has also demonstrated significant anti-cancer activity. Research has indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its direct effects on cancer cells, 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid has also shown promise as a neuroprotective agent. Studies have demonstrated that it can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but are believed to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory mediators.

The synthetic accessibility of 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound on a large scale. These methods typically involve multi-step processes that include ring formation, functional group introduction, and purification steps. The ability to synthesize this compound efficiently and cost-effectively is crucial for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

In conclusion, 3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 2091674-38-1) represents an exciting new frontier in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it a promising candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it is likely to play an increasingly important role in modern medicine.